Cas no 2228153-12-4 (Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate)
Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate Chemical and Physical Properties
Names and Identifiers
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- 2228153-12-4
- methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate
- EN300-1775370
- Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate
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- Inchi: 1S/C9H16O3/c1-3-9(5-4-6-9)7(10)8(11)12-2/h7,10H,3-6H2,1-2H3
- InChI Key: ZVVDRCAKKLSICE-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)C1(CC)CCC1
Computed Properties
- Exact Mass: 172.109944368g/mol
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.5Ų
Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1775370-0.05g |
methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate |
2228153-12-4 | 0.05g |
$1452.0 | 2023-09-20 | ||
| Enamine | EN300-1775370-0.1g |
methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate |
2228153-12-4 | 0.1g |
$1521.0 | 2023-09-20 | ||
| Enamine | EN300-1775370-0.25g |
methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate |
2228153-12-4 | 0.25g |
$1591.0 | 2023-09-20 | ||
| Enamine | EN300-1775370-0.5g |
methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate |
2228153-12-4 | 0.5g |
$1660.0 | 2023-09-20 | ||
| Enamine | EN300-1775370-1.0g |
methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate |
2228153-12-4 | 1g |
$1729.0 | 2023-06-03 | ||
| Enamine | EN300-1775370-2.5g |
methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate |
2228153-12-4 | 2.5g |
$3389.0 | 2023-09-20 | ||
| Enamine | EN300-1775370-5.0g |
methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate |
2228153-12-4 | 5g |
$5014.0 | 2023-06-03 | ||
| Enamine | EN300-1775370-10.0g |
methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate |
2228153-12-4 | 10g |
$7435.0 | 2023-06-03 | ||
| Enamine | EN300-1775370-1g |
methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate |
2228153-12-4 | 1g |
$1729.0 | 2023-09-20 | ||
| Enamine | EN300-1775370-5g |
methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate |
2228153-12-4 | 5g |
$5014.0 | 2023-09-20 |
Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate
Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate: A Comprehensive Overview
Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate (CAS No. 2228153-12-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive molecular structure, has shown promising applications in various areas, including drug development, polymer synthesis, and functional materials. This comprehensive overview aims to provide a detailed insight into the properties, synthesis methods, and potential applications of Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate.
Chemical Structure and Properties
Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate is a derivative of cyclobutane with a methyl ester group and a hydroxyl group attached to the acetate moiety. The molecular formula of this compound is C10H18O3, and its molecular weight is approximately 186.25 g/mol. The presence of the cyclobutane ring and the functional groups imparts unique physical and chemical properties to the molecule. It is typically a colorless liquid with a mild, characteristic odor. The compound exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane, making it suitable for various synthetic processes.
Synthesis Methods
The synthesis of Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1-ethylcyclobutanecarboxylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via the formation of an intermediate carboxylic acid ester, which is then hydrolyzed to yield the desired product. Another approach involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to introduce the hydroxyl group onto the acetate moiety.
Applications in Pharmaceutical Research
Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate has shown significant potential in pharmaceutical research due to its unique structural features and biological activity. Recent studies have demonstrated that this compound exhibits anti-inflammatory properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases. Additionally, its ability to modulate specific cellular pathways has led to investigations into its potential as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
In one notable study published in the Journal of Medicinal Chemistry, researchers found that Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary clinical trials have shown promising results in reducing inflammation in patients with rheumatoid arthritis.
Applications in Materials Science
Beyond its pharmaceutical applications, Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate has also found use in materials science due to its ability to enhance the properties of polymers and other functional materials. The compound can be incorporated into polymer matrices to improve their mechanical strength, thermal stability, and chemical resistance. For example, when used as a monomer in polymerization reactions, it can form copolymers with enhanced mechanical properties suitable for applications in coatings, adhesives, and composite materials.
In a recent study published in Macromolecules, researchers demonstrated that incorporating Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate into polyurethane matrices significantly improved their tensile strength and elongation at break. This finding opens up new possibilities for developing advanced materials with superior performance characteristics.
Safety Considerations
While Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate offers numerous benefits across various fields, it is essential to handle this compound with care to ensure safety. Like many organic compounds, it may pose hazards if not properly managed. It is recommended to follow standard laboratory safety protocols when handling this compound, including wearing appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.
Toxicological studies have shown that Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate has low acute toxicity when administered orally or dermally. However, prolonged exposure may cause irritation to the skin and eyes. Therefore, it is crucial to store this compound in a well-ventilated area away from heat sources and incompatible materials.
Conclusion
Methyl 2-(1-ethylcyclobutyl)-2-hydroxyacetate (CAS No. 2228153-12-4) is a multifaceted compound with a wide range of applications in pharmaceutical research and materials science. Its unique chemical structure endows it with valuable properties that make it suitable for various synthetic processes and advanced material development. As ongoing research continues to uncover new potential uses for this compound, it is likely that its importance will only grow in the coming years.
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